Biotin-PEG4-Methyltetrazine
Biotin-PEG4-Methyltetrazine
Biotin-PEG4-methyltetrazine reacts with TCO-containing compounds via an Inverse-Electron-Demand Diels-Alder reaction to form a stable covalent bond and does not require Cu-catalyst or elevated temperatures. The inverse-electron demand Diels-Alder cycloaddition reaction of TCO with tetrazines is a bioorthogonal reaction.
Brand Name:
Vulcanchem
CAS No.:
1835759-81-3
VCID:
VC0521330
InChI:
InChI=1S/C27H39N7O6S/c1-19-31-33-26(34-32-19)20-6-8-21(9-7-20)40-17-16-39-15-14-38-13-12-37-11-10-28-24(35)5-3-2-4-23-25-22(18-41-23)29-27(36)30-25/h6-9,22-23,25H,2-5,10-18H2,1H3,(H,28,35)(H2,29,30,36)/t22-,23-,25-/m1/s1
SMILES:
CC1=NN=C(N=N1)C2=CC=C(C=C2)OCCOCCOCCOCCNC(=O)CCCCC3C4C(CS3)NC(=O)N4
Molecular Formula:
C27H39N7O6S
Molecular Weight:
589.71
Biotin-PEG4-Methyltetrazine
CAS No.: 1835759-81-3
Cat. No.: VC0521330
Molecular Formula: C27H39N7O6S
Molecular Weight: 589.71
Purity: >95% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Biotin-PEG4-methyltetrazine reacts with TCO-containing compounds via an Inverse-Electron-Demand Diels-Alder reaction to form a stable covalent bond and does not require Cu-catalyst or elevated temperatures. The inverse-electron demand Diels-Alder cycloaddition reaction of TCO with tetrazines is a bioorthogonal reaction. |
|---|---|
| CAS No. | 1835759-81-3 |
| Molecular Formula | C27H39N7O6S |
| Molecular Weight | 589.71 |
| IUPAC Name | 5-[(3aR,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-[2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]ethoxy]ethoxy]ethoxy]ethyl]pentanamide |
| Standard InChI | InChI=1S/C27H39N7O6S/c1-19-31-33-26(34-32-19)20-6-8-21(9-7-20)40-17-16-39-15-14-38-13-12-37-11-10-28-24(35)5-3-2-4-23-25-22(18-41-23)29-27(36)30-25/h6-9,22-23,25H,2-5,10-18H2,1H3,(H,28,35)(H2,29,30,36)/t22-,23-,25-/m1/s1 |
| Standard InChI Key | FTGDGKKLLGMCLG-LSQMVHIFSA-N |
| SMILES | CC1=NN=C(N=N1)C2=CC=C(C=C2)OCCOCCOCCOCCNC(=O)CCCCC3C4C(CS3)NC(=O)N4 |
| Appearance | Solid powder |
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